Cas no 2172557-90-1 (4-(chloromethyl)-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole
• CAS No: 2172557-90-1
• MF: C₁₀H₁₈ClN₃O₂
• MW: 247.721821308136
• CID: 5835151
• PubChem ID: 165734838
• Update Time: 2025-05-23

4-(chloromethyl)-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole
• EN300-1595126
• 2172557-90-1

• Inchi： 1S/C10H18ClN3O2/c1-4-8(6-15-2)14-10(7-16-3)9(5-11)12-13-14/h8H,4-7H2,1-3H3
• InChI Key： CFIQPDRHCGTYGW-UHFFFAOYSA-N
• SMILES： ClCC1=C(COC)N(C(COC)CC)N=N1

Computed Properties

• Exact Mass: 247.1087545g/mol
• Monoisotopic Mass: 247.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.2Ų

Additional information on 4-(chloromethyl)-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole

4-(Chloromethyl)-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole: A Comprehensive Overview

The compound 4-(chloromethyl)-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole, identified by the CAS number 2172557-90-1, is a highly specialized organic molecule with a unique structure and diverse applications. This triazole derivative has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology due to its versatile functional groups and potential for chemical modification. Recent studies have highlighted its role in the development of advanced materials and therapeutic agents, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a central triazole ring, which is a five-membered heterocyclic aromatic compound containing three nitrogen atoms. The triazole ring is further substituted with three distinct groups: a chloromethyl group at the 4-position, a 1-methoxybutan-2-yl group at the 1-position, and a methoxymethyl group at the 5-position. These substituents confer the molecule with unique chemical properties, including high reactivity and selectivity in various reactions. The presence of these functional groups also enables the molecule to participate in a wide range of chemical transformations, making it an invaluable building block in organic synthesis.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of this compound. Researchers have employed various strategies, including click chemistry and transition metal-catalyzed reactions, to achieve efficient and scalable synthesis. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) to synthesize this triazole derivative with high yields and excellent stereocontrol. Such methods not only enhance the accessibility of this compound but also pave the way for its application in large-scale industrial processes.

In terms of applications, this compound has shown remarkable potential in the field of drug discovery. Its triazole core is known to exhibit significant biological activity, particularly as an inhibitor of various enzymes and receptors. Recent studies have explored its role as a potential anticancer agent, where it has demonstrated selective cytotoxicity against cancer cell lines while showing minimal toxicity to normal cells. Additionally, its methoxymethyl group provides an additional site for further functionalization, enabling researchers to design more potent drug candidates with tailored pharmacokinetic properties.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for use in polymer synthesis and cross-linking reactions. A study published in Macromolecules highlighted its application as a cross-linker in the preparation of hydrogels with improved mechanical strength and biocompatibility. These hydrogels have potential applications in tissue engineering and drug delivery systems.

The versatility of this compound is further underscored by its use as a precursor for other valuable chemicals. For example, its chloromethyl group can be readily replaced with other nucleophiles to generate derivatives with different functional groups. This modular approach allows chemists to tailor the properties of the molecule according to specific requirements, making it an indispensable tool in modern organic synthesis.

In conclusion, 4-(chloromethyl)-1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole (CAS No: 2172557-90-1) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and industrial applications. As ongoing research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in shaping future advancements in science and technology.